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Compound Name:
(4-Bromophenyl)(piperazin-1-

yl)methanone

CAS No.: 59939-72-9

Cat. No.: B1280386

Get Quote

Technical Monograph: (4-Bromophenyl)
(piperazin-1-yl)methanone
A Privileged Scaffold for Fragment-Based Drug
Discovery (FBDD)
Executive Summary
(4-Bromophenyl)(piperazin-1-yl)methanone is a high-value pharmacophore intermediate

belonging to the aryl-benzoylpiperazine class. While possessing modest intrinsic biological

activity as a mono-amine reuptake modulator, its primary utility lies in its role as a privileged

scaffold in medicinal chemistry. The molecule features two critical synthetic handles: a

nucleophilic secondary amine (piperazine

) and an electrophilic aryl bromide (

). These features allow for rapid diversification into complex ligands targeting G-Protein
Coupled Receptors (GPCRs), specifically Serotonin (5-HT) and Dopamine (D2/D3) receptors,
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as well as intracellular enzymes like PARP and Fatty Acid Amide Hydrolase (FAAH). This guide
analyzes its chemical architecture, biological potential, and synthetic protocols.[1][2][3][4]

Chemical Architecture & Pharmacophore Analysis
The molecule comprises a piperazine ring linked via an amide bond to a 4-bromophenyl group.

[5] This structure offers specific advantages in drug design:

Conformational Restriction: The amide bond (

) introduces rigidity compared to a benzyl linker, restricting the piperazine ring's rotation and
favoring specific binding pockets in GPCRs.

Metabolic Stability: The para-bromine atom blocks the metabolically vulnerable para-position

of the phenyl ring, preventing rapid hydroxylation by Cytochrome P450 enzymes.

Lipophilicity Modulation: The bromine atom increases

, enhancing membrane permeability, while the piperazine nitrogen maintains aqueous
solubility at physiological pH.

Physicochemical Profile (Calculated)
Property Value Significance

Molecular Weight 269.14 g/mol
Ideal for Fragment-Based Drug

Design (Rule of 3 compliant)

cLogP ~2.1 - 2.5
Optimal lipophilicity for CNS

penetration

TPSA 32.7 Å²
High predicted oral

bioavailability (<140 Å²)

H-Bond Donors 1 (NH)
Key interaction point for

receptor aspartate residues

Rotatable Bonds 1
Low entropic penalty upon

binding

Biological Activity & Target Landscape
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While the parent scaffold exhibits baseline affinity, its derivatives are potent modulators of

several biological systems.

3.1. CNS & GPCR Modulation (Serotonin/Dopamine)
The benzoylpiperazine core is a structural mimic of endogenous neurotransmitters.

Mechanism: The basic nitrogen of the piperazine ring (at physiological pH) forms a salt

bridge with the conserved Aspartate residue (e.g., Asp3.32) in aminergic GPCRs.

Application: When N-alkylated with bulky lipophilic groups (e.g., benzhydryl, indole-alkyl),

this scaffold yields high-affinity antagonists for 5-HT2A and D2 receptors, used in atypical

antipsychotics.

Evidence: Studies indicate that 4-substituted benzoylpiperazines act as "anchors" in the

secondary binding pocket of the Dopamine D3 receptor, conferring selectivity over D2.

3.2. Oncology (PARP & Kinase Inhibition)
Recent screens have identified benzoylpiperazine derivatives as inhibitors of Poly (ADP-ribose)

polymerase (PARP), an enzyme critical for DNA repair in cancer cells.

Activity: Derivatives substituted at the piperazine nitrogen have shown IC

values in the low micromolar range (18 μM) against breast cancer lines (MCF-7), inducing
apoptosis via the mitochondrial pathway.

Causality: The planar benzoyl region intercalates with the enzyme's active site, while the

piperazine extends into the solvent-exposed region, improving solubility.

3.3. Antimicrobial Activity
Mannich base derivatives of this scaffold (linked to triazoles) have demonstrated antibacterial

efficacy against Gram-positive strains (S. aureus). The bromine atom enhances lipophilicity,

facilitating penetration of the bacterial cell wall.

Visualizing the Scaffold Utility
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The following diagram illustrates the "Fragment Evolution" strategy, showing how this core

molecule is transformed into three distinct therapeutic classes.
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Figure 1: Divergent synthesis pathways utilizing the orthogonal reactivity of the bromine and

amine handles.

Experimental Protocols
5.1. Synthesis: Selective Mono-Benzoylation
Objective: Synthesize (4-Bromophenyl)(piperazin-1-yl)methanone while minimizing the

formation of the bis-amide byproduct.

Reagents:

Piperazine (anhydrous) - 5.0 eq (Excess is critical)

4-Bromobenzoyl chloride - 1.0 eq

Dichloromethane (DCM) - Solvent[4]

Triethylamine (Et₃N) - Base

Workflow:

Preparation: Dissolve Piperazine (5.0 eq) and Et₃N (1.2 eq) in dry DCM at 0°C under

nitrogen atmosphere.
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Addition: Add 4-Bromobenzoyl chloride (1.0 eq) dissolved in DCM dropwise over 60 minutes.

Causality: Slow addition into a large excess of piperazine ensures the mono-acylated

product is statistically favored over the bis-acylated impurity.

Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 12 hours.

Workup (Self-Validating Step):

Wash the organic layer with water (3x) to remove unreacted excess piperazine (highly

water-soluble).

Wash with dilute NaHCO₃ to remove residual acid.

Dry over Na₂SO₄ and concentrate.[6]

Purification: Recrystallize from Ethanol/Ether or use Column Chromatography (MeOH:DCM

1:9) if purity <95%.

5.2. Biological Assay: In Vitro Cytotoxicity Screen (MTT Assay)
Objective: Evaluate the baseline cytotoxicity of the scaffold or its derivatives against cancer cell

lines (e.g., MCF-7).

Protocol:

Seeding: Plate MCF-7 cells (5 × 10³ cells/well) in 96-well plates; incubate for 24h.

Treatment: Dissolve test compound in DMSO. Treat cells with serial dilutions (0.1 – 100 μM)

for 48h.

Control: DMSO vehicle (negative) and Doxorubicin (positive).

MTT Addition: Add MTT reagent (5 mg/mL); incubate for 4h at 37°C.

Solubilization: Dissolve formazan crystals in DMSO.

Quantification: Measure absorbance at 570 nm via microplate reader.
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Analysis: Calculate % Cell Viability and determine IC

using non-linear regression (GraphPad Prism).

Safety & Toxicology
Hazard Classification: GHS07 (Irritant).

Handling: The compound is an aryl halide and secondary amine. It may act as a skin and

eye irritant. Use standard PPE (gloves, goggles, fume hood).

Metabolites: In vivo, the piperazine ring may undergo N-oxidation or ring opening. The 4-

bromophenyl moiety is relatively stable but can undergo oxidative dehalogenation under

extreme metabolic stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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